Cas no 1261967-30-9 (4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid
• CAS No: 1261967-30-9
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD18320226
• CID: 2766554
• PubChem ID: 53226139
• Update Time: 2025-07-23

4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261967-30-9
• MFCD18320226
• Z3244918337
• DTXSID20689871
• 4-(3-AMINOCARBONYLPHENYL)-3-METHOXYBENZOIC ACID
• 3'-Carbamoyl-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid, 95%
• 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid

• MDL： MFCD18320226
• Inchi： 1S/C15H13NO4/c1-20-13-8-11(15(18)19)5-6-12(13)9-3-2-4-10(7-9)14(16)17/h2-8H,1H3,(H2,16,17)(H,18,19)
• InChI Key： ZKIJVKNUORVSBD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 271.08445790Da
• Monoisotopic Mass: 271.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.6Ų

Additional information on 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid

Introduction to 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid (CAS No. 1261967-30-9)

4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid, identified by the chemical identifier CAS No. 1261967-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both an aminocarbonyl group and a methoxy substituent on the aromatic ring imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid features a benzoic acid core, which is a well-known pharmacophore in drug design. The aminocarbonylphenyl moiety, specifically positioned at the 4-position relative to the methoxy group, introduces both electron-withdrawing and electron-donating effects, which can modulate the reactivity and binding affinity of the molecule. This structural feature has been exploited in various drug discovery campaigns to enhance interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid and its potential biological targets. Studies have demonstrated that this compound exhibits promising binding properties with enzymes and receptors involved in inflammatory pathways. The aminocarbonylphenyl group, in particular, has been shown to engage in hydrogen bonding with polar residues in protein active sites, suggesting its potential as an inhibitor or modulator of these targets.

In the realm of medicinal chemistry, derivatives of benzoic acid have long been recognized for their therapeutic potential. The methoxy group in 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. These characteristics are crucial for optimizing pharmacokinetic profiles, ensuring that the compound can reach its target site of action effectively and maintain efficacy over time.

Current research initiatives are exploring the pharmacological profile of 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid in preclinical models. Preliminary data indicate that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for treating conditions associated with oxidative stress and inflammation. Additionally, its structural motif has been hypothesized to interact with pathways relevant to neurodegenerative diseases, prompting further investigation into its potential as a neuroprotective agent.

The synthesis of 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric transformations and flow chemistry, have been employed to streamline the production process. These techniques not only enhance efficiency but also minimize waste, aligning with sustainable chemistry principles.

From a regulatory perspective, 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid must meet stringent quality standards to be considered for clinical development. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and assess its purity. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and reliably for research purposes.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid interacts with various biological targets at the atomic level. These simulations provide insights into binding affinities and potential side effects, guiding medicinal chemists in optimizing lead compounds for better therapeutic efficacy.

In conclusion, 4-(3-Aminocarbonylphenyl)-3-methoxybenzoic acid (CAS No. 1261967-30-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties, combined with promising preclinical data, position it as a valuable compound for further exploration in pharmaceutical research. As advancements continue in synthetic chemistry and computational biology, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.